Cas no 29050-33-7 (4,7,7-trimethylbicyclo4.1.0hept-2-ene)

4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene is a bicyclic monoterpene compound characterized by its strained cyclohexene ring fused with a cyclopropane moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cycloaddition reactions and ring-opening transformations. Its rigid framework and steric properties are advantageous in the preparation of complex molecular architectures, including fragrances, pharmaceuticals, and specialty chemicals. The compound's stability under controlled conditions allows for precise functionalization, while its defined stereochemistry ensures reproducibility in synthetic applications. Its low volatility and moderate solubility in common organic solvents further enhance its utility in laboratory and industrial processes.

4,7,7-trimethylbicyclo4.1.0hept-2-ene structure

29050-33-7 structure

Product Name:4,7,7-trimethylbicyclo4.1.0hept-2-ene

CAS No:29050-33-7

MF:C₁₀H₁₆

MW:136.234043121338

CID:256211

PubChem ID:530422

Update Time:2025-10-19

4,7,7-trimethylbicyclo4.1.0hept-2-ene Chemical and Physical Properties

Names and Identifiers

- Bicyclo[4.1.0]hept-2-ene,4,7,7-trimethyl-
- 4-Carene(7CI,8CI)
- 4,7,7-trimethylbicyclo4.1.0hept-2-ene
- 29050-33-7
- NS00113925
- 4-Carene
- PGD00V83F3
- 4, 7, 7-trimethylbicyclo[4.1.0]hept-2-ene
- Q27162117
- LGNSZMLHOYDATP-UHFFFAOYSA-N
- 905822-22-2
- EN300-188036
- 4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene
- (+)-4-Carene
- DTXSID80871119
- UNII-PGD00V83F3
- FT-0692431
- FT-0740960
- (-)-4,7,7-Trimethylbicyclo(4.1.0)hept-2-ene
- 4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene #
- Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (-)-
- CHEBI:89934
- Inchi： 1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4-5,7-9H,6H2,1-3H3
- InChI Key： LGNSZMLHOYDATP-UHFFFAOYSA-N
- SMILES： C1(C)(C)C2C=CC(C)CC12

Computed Properties

Exact Mass: 136.12528
Monoisotopic Mass: 136.125200510g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

4,7,7-trimethylbicyclo4.1.0hept-2-ene Pricemore >>

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